Cas no 27323-28-0 (1H-Indole, methyl-)

• Product Name: 1H-Indole, methyl-
• CAS No: 27323-28-0
• MF: C₁₈H₁₈N₂
• MW: 262.348924160004
• CID: 261529
• PubChem ID: 33781
• Update Time: 2025-04-19

1H-Indole, methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, methyl-
• 2-methyl-1H-indole,5-methyl-1H-indole
• 27323-28-0
• DTXSID50950041
• 2-Methyl-1H-indole--5-methyl-1H-indole (1/1)

• Inchi： 1S/2C9H9N/c1-7-2-3-9-8(6-7)4-5-10-9;1-7-6-8-4-2-3-5-9(8)10-7/h2*2-6,10H,1H3
• InChI Key： MLPOSYHILZVCJH-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2C=CC=CC1=2.N1C=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 262.14714
• Monoisotopic Mass: 262.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6

Experimental Properties

• Boiling Point: 269°Cat760mmHg
• Flash Point: 114.7°C
• PSA: 31.58